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Introduction

Cyclin G-associated kinase (GAK) is a serine/threonine kinase that plays a crucial role in
clathrin-mediated endocytosis and intracellular vesicle trafficking. Its involvement in various
cellular processes, including viral entry, cell cycle regulation, and cancer progression, has
made it a compelling target for therapeutic intervention. GAK inhibitor 49 is a potent, selective,
and ATP-competitive inhibitor of GAK with a cellular half-maximal inhibitory concentration
(IC50) of 56 nM.[1][2][3] These application notes provide detailed protocols for utilizing GAK
inhibitor 49 in various cell-based assays to investigate its biological effects.

Data Presentation

The following tables summarize the quantitative data for GAK inhibitor 49 in various assays.

Table 1: In Vitro and Cellular Potency of GAK Inhibitor 49

Parameter Value Reference
Ki 0.54 nM [2][3]
Cell IC50 56 nM [1]121[3]

Table 2: Cellular Activity of GAK Inhibitor 49 in Specific Assays
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Signaling Pathway

GAK plays a pivotal role in the regulation of clathrin-mediated endocytosis. It phosphorylates
the pl subunit of the AP-1 and the p2 subunit of the AP-2 adaptor protein complexes, which is
a critical step for the uncoating of clathrin-coated vesicles. Inhibition of GAK disrupts this
process, leading to the accumulation of clathrin-coated vesicles and subsequent impairment of
intracellular trafficking. This mechanism underlies its antiviral activity, as many viruses exploit
this pathway for cellular entry.
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GAK Signaling in Clathrin-Mediated Endocytosis
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Seed Cells in 96-well Plate |—>| Treat with GAK Inhibitor 49 |—>| Incubate (24-72h) |—>| Add MTT Reagent |—>| Incubate (2-4h) |—>| Add Solubilization Solution |—>| Read Absorbance at 570 nm |—>| Calculate IC50
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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